Cas no 444731-74-2 (N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine)

• Product Name: N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine
• CAS No: 444731-74-2
• MF: C₁₃H₁₂ClN₅
• MW: 273.720880508423
• MDL: MFCD17014818
• CID: 324545
• PubChem ID: 11637631
• Update Time: 2025-11-02

N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine
• 2H-Indazol-6-amine, N-(2-chloro-4-pyrimidinyl)-2,3-dimethyl-
• N-(2 -CHLORO-PYRIMIDINE -4--YL) -2,3 -DIMETHYL-2H-INDAZOLE -6--AMINE
• N-(2-chloro-4-pyrimidinyl)-2,3-dimethyl- 2H-Indazol-6-amine
• 2H-Indazol-6-amine,N-(2-chloro-4-pyrimidinyl)-2,3-dimethyl
• SCUMWVJJSLLWHQ-UHFFFAOYSA-N
• DTXSID50469840
• AKOS015918002
• SCHEMBL588939
• N-(2-chloropyriMidin-4-yl)-2,3-diMethyl-2H- indazol-6-aMine
• 2H-Indazol-6-amine,N-(2-chloro-4-pyrimidinyl)-2,3-dimethyl-
• GS-0913
• AC-27690
• 6-[N-(2-chloropyrimidin-4-yl)amino]-2,3-dimethyl-2H-indazole
• CS-B0768
• 9YT24FD2GG
• N-(chloropyrimidine-4-yl)-2,3-dimethyl-2h-indazol-6-amine
• N-(2-CHLOROPYRIMIDIN-4-YL)-2,3-DIMETHYLINDAZOL-6-AMINE
• AM20090658
• BCP18727
• N-(2-chloro-4-pyrimidinyl)-2,3-dimethyl-2H-Indazol-6-amine
• A7063
• 6-(N-(2-CHLOROPYRIMIDIN-4-YL)AMINO)-2,3-DIMETHYL-2H-INDAZOLE
• MFCD17014818
• F11990
• 444731-74-2
• FT-0687640
• DB-038009
• Pazopanib related; GW 790323X

• MDL： MFCD17014818
• Inchi： 1S/C13H12ClN5/c1-8-10-4-3-9(7-11(10)18-19(8)2)16-12-5-6-15-13(14)17-12/h3-7H,1-2H3,(H,15,16,17)
• InChI Key： SCUMWVJJSLLWHQ-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NC1C=CC2C(C=1)=NN(C)C=2C

Computed Properties

• Exact Mass: 273.07800
• Monoisotopic Mass: 273.0781231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.414
• Boiling Point: 549.991°C at 760 mmHg
• Flash Point: 286.424°C
• Refractive Index: 1.705
• PSA: 55.63000
• LogP: 3.14170

N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine

N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine (CAS No. 444731-74-2): A Comprehensive Overview

N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine (CAS No. 444731-74-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrimidine-indazole derivatives, which are known for their diverse biological activities. With the increasing demand for novel drug candidates and agrochemicals, N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine has emerged as a promising scaffold for further exploration.

The molecular structure of N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine features a chloropyrimidine moiety linked to a dimethylindazole core. This unique arrangement contributes to its potential as a kinase inhibitor, a topic of high interest in current cancer research. Recent studies suggest that compounds with similar structures exhibit inhibitory effects on various protein kinases, making them valuable in the development of targeted therapies.

In the context of drug discovery, N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine serves as a crucial intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in inflammatory diseases and autoimmune disorders, areas that have seen increased focus due to the global rise in chronic health conditions. The compound's structure-activity relationship (SAR) is currently under investigation to optimize its pharmacological properties.

From a synthetic chemistry perspective, the preparation of N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine involves multi-step organic transformations. The chloropyrimidine component provides an excellent handle for further functionalization through nucleophilic aromatic substitution reactions, a technique widely employed in medicinal chemistry. This versatility makes the compound particularly valuable for combinatorial chemistry approaches in drug development.

The physicochemical properties of N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine have been carefully characterized. It typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. These characteristics are crucial for its handling in laboratory settings and potential formulation development. Researchers often search for information about its melting point, solubility profile, and stability under various conditions - key parameters for practical applications.

In the field of agrochemical research, derivatives of N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine have shown promise as potential plant growth regulators or pest control agents. With growing concerns about food security and sustainable agriculture, there's increasing interest in developing novel compounds that can enhance crop yield while minimizing environmental impact. The heterocyclic framework of this molecule makes it an attractive candidate for such applications.

Quality control and analytical methods for N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine typically involve HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure the compound's purity and confirm its structural integrity, which are essential for research applications. Many researchers inquire about the analytical methods suitable for this compound, particularly when working with small quantities or complex mixtures.

The commercial availability of N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine has increased in recent years, reflecting its growing importance in chemical research. Suppliers typically offer it in various quantities, from milligram-scale for preliminary studies to kilogram quantities for larger-scale applications. Current market trends show rising demand for such specialty chemicals, driven by expanding pharmaceutical and agrochemical research activities worldwide.

Safety considerations for handling N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. Researchers often search for information about its material safety data and proper storage conditions, which typically involve protection from moisture and storage at room temperature.

Future research directions for N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine may explore its potential in bioconjugation chemistry or as a building block for metal-organic frameworks (MOFs). These applications align with current scientific trends toward multifunctional materials and targeted drug delivery systems. The compound's versatility suggests it may find uses in emerging fields such as chemical biology and materials science beyond its current applications.

In conclusion, N-(2-Chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine (CAS No. 444731-74-2) represents an important chemical entity with diverse potential applications. Its significance in pharmaceutical research, agrochemical development, and possibly other scientific domains makes it a compound worthy of continued investigation. As research progresses, we may discover even more valuable applications for this heterocyclic compound in addressing current scientific and technological challenges.